Cas no 331763-50-9 ((4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid)

• Product Name: (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid
• CAS No: 331763-50-9
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• MDL: MFCD02094560
• CID: 852125
• PubChem ID: 17040096
• Update Time: 2025-05-19

(4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fmoc-(r)-amino-5-(s)methyl heptanoic acid
• FMOC-GAMMAILE
• FMOC-ILE-[C*(CH2)2]OH
• (4R,5S)-FMOC-4-AMINO-5-METHYL-HEPTANOIC ACID
• N-(9-FLUORENYLMETHOXYCARBONYL)-GAMMA-L-ISOLEUCINE
• 4-T-FLUORENYLMETHOXYCARBONYL-(R)-AMINO-5-METHYL HEPTANOIC ACID
• (2R,5S)-2-amino-4-(9H-fluoren-9-ylmethoxycarbonyl)-5-methylheptanoic acid
• (4R,5S)-N-Fmoc-4-amino-5-methylheptanoic acid
• AG-F-11610
• CTK4H0093
• CS-0357272
• (4R,5S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methylheptanoic acid
• (4R,5S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-methylheptanoic acid
• 331763-50-9
• MFCD02094560
• E70621
• (4R,5S)-Fmoc-4-amino-5-methyl-heptanoicacid
• (4R,5S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylheptanoic acid
• (4R,5S)-4-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-5-methylheptanoic acid
• (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid

• MDL： MFCD02094560
• Inchi： 1S/C23H27NO4/c1-3-15(2)21(12-13-22(25)26)24-23(27)28-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,24,27)(H,25,26)/t15-,21+/m0/s1
• InChI Key： ITDOZAVXEQIJIE-YCRPNKLZSA-N
• SMILES： O(C(N[C@H](CCC(=O)O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 381.19400
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.19550

Additional information on (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid

Research Briefing on (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid (CAS: 331763-50-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid (CAS: 331763-50-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, protected by a fluorenylmethyloxycarbonyl (Fmoc) group, serves as a critical building block in peptide synthesis and drug development. Its unique stereochemistry and structural features make it a valuable tool for designing novel therapeutics and probing biological mechanisms. This briefing synthesizes the latest research findings on this compound, highlighting its applications, synthetic methodologies, and potential in drug discovery.

The primary application of (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid lies in solid-phase peptide synthesis (SPPS), where it is employed to introduce non-natural amino acids into peptide sequences. Recent studies have demonstrated its utility in constructing constrained peptides and peptidomimetics, which exhibit enhanced stability and bioavailability compared to their linear counterparts. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of macrocyclic peptides targeting G-protein-coupled receptors (GPCRs), achieving improved binding affinity and selectivity.

From a synthetic perspective, advancements in the preparation of (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid have been reported. A novel asymmetric synthesis route, leveraging enzymatic resolution and Fmoc protection, was detailed in Organic Letters (2024), offering higher yields and enantiomeric purity (>99% ee). This methodological improvement addresses previous challenges in scalability and cost-effectiveness, facilitating broader adoption in industrial settings.

Beyond peptide synthesis, this compound has shown promise in prodrug design. Researchers at a leading pharmaceutical institute recently incorporated (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid into a tumor-activated prodrug platform, as documented in Nature Chemical Biology (2024). The prodrug demonstrated selective release of cytotoxic agents in tumor microenvironments, reducing off-target effects in preclinical models. This underscores its potential in targeted cancer therapies.

In conclusion, (4R,5S)-Fmoc-4-amino-5-methyl-heptanoic acid (331763-50-9) represents a versatile tool in modern drug discovery and chemical biology. Its applications span from peptide engineering to innovative prodrug systems, supported by ongoing refinements in synthetic accessibility. Future research directions may explore its incorporation into mRNA display libraries or as a scaffold for PROTACs (proteolysis-targeting chimeras), further expanding its impact on therapeutic development.